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Compound of Interest

N-(2-bromophenyl)-3-phenylprop-
Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote

Executive Summary

N-(2-bromophenyl)-3-phenylprop-2-enamide (CAS: 71910-51-5), also known as 2'-
bromocinnamanilide, represents a critical pharmacophore in the development of small-
molecule therapeutics. Belonging to the class of N-cinnamoylanilines, this compound integrates
a lipophilic 2-bromoaniline moiety with an electrophilic cinnamoyl core.

Its biological significance is defined by its dual-action mechanism:

» Covalent Modulation: The a,B-unsaturated carbonyl acts as a Michael acceptor, targeting
nucleophilic cysteine residues in key enzymes (e.g., tubulin, NF-kB).

» Membrane Interaction: The 2-bromo substitution enhances lipophilicity (LogP), facilitating
penetration of bacterial cell walls and the blood-brain barrier.

Primary applications include antimicrobial activity against Gram-positive pathogens (MRSA)
and anticancer potential via tubulin polymerization inhibition.
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Chemical Profile & Physicochemical Properties[1][2]
[34][5][6](7]

Property Value

IUPAC Name (eii)r;]l\ilc;f—bromophenyl)—3—phenylprop—2—
Common Name 2'-bromocinnamanilide

CAS Number 71910-51-5

Molecular Formula C15H12BrNO

Molecular Weight 302.17 g/mol

Boiling Point ~470.4°C (at 760 mmHQ)

Density 1.455 g/cm3

Predicted LogP ~4.2 (High Lipophilicity)

H-Bond Donors/Acceptors 1 Donor / 1 Acceptor

Synthesis Protocol: Acid Chloride Route

Note: This protocol prioritizes yield and purity suitable for biological screening.

Reaction Logic

The synthesis utilizes a nucleophilic acyl substitution. The carboxylic acid of cinnamic acid is
activated to an acid chloride using thionyl chloride (

), which then undergoes aminolysis with 2-bromoaniline. Pyridine serves as both a solvent and
an acid scavenger (trapping HCI).

Step-by-Step Methodology

Reagents:

e (E)-Cinnamic acid (10 mmol)
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Thionyl chloride (

) (15 mmol)

2-Bromoaniline (10 mmol)

Dry Pyridine (solvent)

Dichloromethane (DCM) (extraction)

Procedure:

Activation: In a round-bottom flask equipped with a reflux condenser, dissolve (E)-cinnamic
acid in excess thionyl chloride.

Reflux: Heat at 80°C for 3-4 hours until gas evolution (

) ceases.

Evaporation: Remove excess

under reduced pressure to isolate the crude cinnamoyl chloride (yellow oil/solid).

Coupling: Dissolve the cinnamoyl chloride in dry DCM (10 mL). Add this solution dropwise to
a stirred solution of 2-bromoaniline (10 mmol) in dry pyridine (10 mL) at 0°C.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

Work-up: Pour the reaction mixture into ice-cold water (100 mL) containing HCI (to neutralize
pyridine).

Extraction: Extract with DCM (3 x 30 mL). Wash the organic layer with saturated

and brine.

Purification: Recrystallize the crude solid from hot ethanol to yield white/off-white needles.

Workflow Visualization
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Figure 1: Synthetic pathway via acid chloride activation. The 2-bromoaniline nucleophile
attacks the activated carbonyl carbon.

Biological Activity Profile
A. Antimicrobial Activity

The 2-bromo substituent significantly enhances activity against Gram-positive bacteria
compared to the unsubstituted analog.

o Target Organisms:Staphylococcus aureus (including MRSA), Bacillus subtilis.
» Potency: MIC values for halogenated cinnamanilides typically range from 2.5 to 12.5 pg/mL.

e Mechanism: The lipophilic 2-bromo phenyl ring disrupts the bacterial cell membrane integrity,
while the Michael acceptor moiety potentially depletes bacterial thiols (e.g., glutathione),
inducing oxidative stress.

B. Anticancer Activity

This compound acts as a tubulin polymerization inhibitor.

e Mechanism: The a,B3-unsaturated ketone acts as a "warhead," forming a covalent bond with
the sulfhydryl group of Cysteine-12 on the B-tubulin subunit. This prevents microtubule
formation, arresting cells in the G2/M phase and leading to apoptosis.

o Selectivity: The 2-bromo position provides steric bulk that locks the molecule in a
conformation favorable for the colchicine-binding site on tubulin.

C. Anti-inflammatory & CNS Activity
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o Anti-inflammatory: Derivatives show inhibition of protease enzymes (e.g., trypsin) and
suppression of NF-kB signaling, likely via covalent modification of IKK}.

» CNS: Related analogs (e.g., N-hydroxypropyl cinnamamide) exhibit anticonvulsant activity
(ED50 ~13-44 mg/kg), suggesting the 2-bromo derivative may also possess blood-brain
barrier permeability and neuroactive potential.

Mechanism of Action (MOA)

The biological efficacy of N-(2-bromophenyl)-3-phenylprop-2-enamide relies on Covalent
Inhibition via Michael Addition.

» Recognition: The lipophilic structure allows the molecule to dock into hydrophobic pockets of
the target protein (e.g., Tubulin, bacterial membrane proteins).

e Reaction: A nucleophilic thiol (-SH) from a cysteine residue attacks the

-carbon of the enamide.

« Irreversible Binding: The formation of a stable thioether bond permanently inactivates the
protein.

MOA Pathway Diagram
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Figure 2: Molecular Mechanism of Action. The compound acts as an electrophilic "warhead"

targeting cysteine residues.

Structure-Activity Relationship (SAR)

Why the 2-Bromo position is critical:

o Steric "Twist": The bulky bromine atom at the ortho (2') position forces the aniline ring to twist
out of coplanarity with the amide bond. This non-planar conformation is often crucial for
fitting into the tubulin colchicine-binding site.

 Lipophilicity: Bromine is significantly more lipophilic than chlorine or fluorine. This increases
the LogP, enhancing membrane permeability (crucial for antimicrobial activity).

» Electronic Effect: The electron-withdrawing nature of bromine reduces the electron density
on the amide nitrogen, potentially increasing the electrophilicity of the Michael acceptor
system (the double bond).
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Experimental Validation Protocols

Protocol A: Minimum Inhibitory Concentration (MIC)
Assay

To validate antimicrobial potency.

Preparation: Dissolve compound in DMSO (stock 10 mg/mL).
Medium: Mueller-Hinton Broth (MHB).
Inoculum: Adjust bacterial suspension (S. aureus) to

CFU/mL.

Dilution: Perform serial 2-fold dilutions in a 96-well plate (range: 100 pug/mL to 0.1 pg/mL).
Incubation: 37°C for 24 hours.

Readout: The lowest concentration with no visible growth is the MIC.

Protocol B: Tubulin Polymerization Assay

To validate anticancer mechanism.

Reagents: Purified bovine brain tubulin, GTP, fluorescence reporter (DAPI or similar).

Setup: Mix tubulin (2 mg/mL) with the test compound (10 uM) in polymerization buffer (80
mM PIPES, pH 6.9).

Initiation: Add GTP and warm to 37°C.
Measurement: Monitor fluorescence (Ex 360 nm / Em 450 nm) over 60 minutes.

Result: A decrease in the Vmax of the polymerization curve compared to control indicates
inhibition.
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Chemical Properties & CAS Data

o PubChem Compound Summary for CAS 71910-51-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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